Cas no 1246817-44-6 (Dabigatran-d3)

• Product Name: Dabigatran-d3
• CAS No: 1246817-44-6
• MF: C₂₅H₂₅N₇O₃
• MW: 474.529589414597
• CID: 1060918
• PubChem ID: 71315160
• Update Time: 2025-07-23

Dabigatran-d3 Chemical and Physical Properties

Names and Identifiers

• Dabigatran-d3
• Dabigatran
• 3-[[2-[(4-carbamimidoylanilino)methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
• Dabigatran-D3 solution
• A-alanine
• BIBR 953-d3
• BIBR 953ZW-d3
• N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-(methyl-d3)-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-
• N-{2-[(4-Carbamimidoylanilino)methyl]-1-(~2~H_3_)methyl-1H-benzimidazole-5-carbonyl}-N-pyridin-2-yl-beta-alanine
• Dabigatran-(N-methyl-D3)
• G14126
• Dabigatran-d3 (>90%)
• HY-10163S1
• CS-0202567
• 1246817-44-6
• DTXSID70747410
• 1ST159566D3

• Inchi： 1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1D3
• InChI Key： YBSJFWOBGCMAKL-FIBGUPNXSA-N
• SMILES： O=C(C1C=CC2=C(C=1)N=C(CNC1C=CC(C(=N)N)=CC=1)N2C([2H])([2H])[2H])N(C1C=CC=CN=1)CCC(=O)O

Computed Properties

• Exact Mass: 474.22100
• Monoisotopic Mass: 474.22071792g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Melting Point: 262-264°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• PSA: 150.22000
• LogP: 3.85900
• Color/Form: 100 μg/mL (Acetonitrile with 10% 0.01 N HCl)

Dabigatran-d3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H319
• Warning Statement： P210-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Dabigatran-d3

Dabigatran-d3: A Deuterated Analog in Cardiovascular Research and Clinical Applications

Dabigatran-d3, a deuterated version of the well-known anticoagulant Dabigatran, represents a significant advancement in the field of cardiovascular therapeutics. With a CAS number of 1246817-44-6, this compound has garnered considerable attention due to its enhanced pharmacokinetic properties and potential applications in both research and clinical settings. The introduction of deuterium atoms into the molecular structure of Dabigatran not only modifies its metabolic stability but also offers a promising avenue for developing next-generation anticoagulants with improved efficacy and safety profiles.

The deuterium labeling of Dabigatran-d3 is achieved through sophisticated chemical synthesis techniques that incorporate stable isotopes into the drug molecule. This process is meticulously designed to preserve the pharmacological activity of the parent compound while introducing modifications that can alter its degradation pathways. The use of deuterium atoms, which are chemically inert, has been shown to significantly reduce the rate of metabolism, thereby extending the half-life of the drug and potentially reducing the frequency of dosing. This feature is particularly advantageous in chronic therapeutic regimens, where patient compliance and convenience are critical factors.

In recent years, Dabigatran-d3 has become a focal point in cardiovascular research, particularly in studies aimed at understanding the mechanisms of anticoagulant action and drug-drug interactions. The deuterated analog exhibits a unique pharmacokinetic profile compared to its non-deuterated counterpart, which has implications for both therapeutic use and toxicological assessment. Researchers have utilized Dabigatran-d3 as a tool to investigate how molecular modifications can influence drug disposition, offering insights that may guide the development of future anticoagulants with tailored properties.

One of the most compelling aspects of Dabigatran-d3 is its potential to serve as an internal standard in mass spectrometry-based analytical methods. The presence of deuterium atoms makes it an ideal candidate for distinguishing between endogenous and exogenous forms of Dabigatran, thereby enhancing the accuracy and sensitivity of diagnostic assays. This application is particularly relevant in clinical settings where monitoring drug levels is essential for optimizing therapeutic outcomes. Additionally, the stability conferred by deuterium labeling allows for more robust analytical methodologies, reducing the likelihood of interference from matrix effects or degradation products.

The clinical relevance of Dabigatran-d3 has been further underscored by its inclusion in several preclinical and clinical trials investigating novel anticoagulant strategies. These studies have explored its efficacy in preventing thromboembolic events such as stroke and deep vein thrombosis (DVT). Preliminary findings suggest that Dabigatran-d3 maintains the anticoagulant activity of Dabigatran while offering additional benefits such as reduced renal clearance and minimized risk of bleeding complications. These attributes make it a promising candidate for patients with renal impairment or those requiring long-term anticoagulation therapy.

From a chemical biology perspective, Dabigatran-d3 provides a valuable model for studying how isotopic labeling can influence enzyme kinetics and metabolic pathways. The incorporation of deuterium atoms can alter the binding affinity and dissociation rates of enzymes involved in drug metabolism, providing insights into how these processes are regulated at a molecular level. This information is crucial for designing drugs with optimized pharmacokinetic profiles and for predicting potential drug-drug interactions. Furthermore, the study of Dabigatran-d3 has contributed to advancements in deuterium labeling technology, which is increasingly being applied across various therapeutic areas.

The synthesis and characterization of Dabigatran-d3 have also highlighted the importance of precision chemistry in pharmaceutical development. The process requires stringent control over reaction conditions to ensure high yields and purity, minimizing impurities that could affect safety or efficacy. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to verify the structural integrity and chemical purity of the final product. These methods are essential for meeting regulatory standards and ensuring that pharmaceutical compounds meet rigorous quality requirements.

Looking ahead, Dabigatran-d3 is poised to play a pivotal role in shaping future developments in cardiovascular medicine. Ongoing research aims to expand its applications beyond anticoagulation therapy, exploring potential uses in conditions such as atrial fibrillation, venous thromboembolism (VTE), and even neuroprotection following ischemic strokes. The unique properties conferred by deuterium labeling may enable Dabigatran-d3 to address unmet medical needs where existing treatments are limited or inadequate. As our understanding of molecular pharmacology continues to evolve, compounds like Dabigatran-d3 will serve as important tools for discovering new therapeutic strategies.

In conclusion, Dabigatran-d3 (CAS no. 1246817-44-6) represents a significant innovation in cardiovascular therapeutics, combining the proven efficacy of Dabigatran with enhanced pharmacokinetic properties derived from deuterium labeling. Its applications span research, clinical diagnostics, and therapeutic use, offering benefits such as improved stability, reduced dosing frequency, and enhanced analytical sensitivity. As scientific understanding advances, Dabigatran-d3 is likely to remain at the forefront of cardiovascular research, driving progress toward safer and more effective treatments for patients worldwide.